Cas no 23042-33-3 (Benzenamine, 4-bromo-N-methyl-N-nitro-)

• Product Name: Benzenamine, 4-bromo-N-methyl-N-nitro-
• CAS No: 23042-33-3
• MF: C₇H₇BrN₂O₂
• MW: 231.046680688858
• CID: 1413111
• Update Time: 2024-08-15

Benzenamine, 4-bromo-N-methyl-N-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-bromo-N-methyl-N-nitro-
• 4-Brom-N-methyl-N-nitro-anilin
• 4-Brom-N-nitro-N-methylanilin
• Methyl-(4-brom-phenyl)-nitramin
• N-N-Tro-N-methyl-4-brom-anilin

• Inchi： 1S/C7H7BrN2O2/c1-9(10(11)12)7-4-2-6(8)3-5-7/h2-5H,1H3
• InChI Key： RHTLZMFUVXCMMR-UHFFFAOYSA-N
• SMILES： C1(N(C)[N+]([O-])=O)=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 229.96900

Experimental Properties

• Density: 1.651±0.06 g/cm3(Predicted)
• Melting Point: 84.5-85.0 °C
• Boiling Point: 360.1±34.0 °C(Predicted)
• PSA: 49.06000
• LogP: 2.60020
• pka: -4.10±0.50(Predicted)